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Compound of Interest

2-Ethylthio-2-imidazoline
Compound Name:

hydroiodide
CAS No.: 86240-40-6
Cat. No.: B1371783

Get Quote

Executive Summary

2-Alkylthio-2-imidazolines (specifically the methyl and ethyl variants) are critical electrophilic
intermediates in medicinal chemistry. They serve as the primary "activated” form of the
imidazoline ring, allowing for the facile introduction of the 4,5-dihydro-1H-imidazole moiety into
complex pharmacophores via nucleophilic displacement. This guide provides a definitive
technical analysis of the 2-ethylthio-2-imidazoline class and its salts, contrasting them with the
commercially dominant 2-methylthio analogs.

These salts are the linchpin in the synthesis of a broad class of sympathomimetic drugs,
including Naphazoline, Xylometazoline, and Oxymetazoline.

Chemical Identity & CAS Registry Analysis[1][2][3]
[4][5][6]

While the ethyl variant is a functional equivalent often synthesized in situ, the methyl variant is
the industry-standard reference material due to its higher crystallinity and commercial
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availability.

Core Reference Standards (Methyl Variants)

The methylthio- salts are the most chemically distinct and cited forms in the CAS registry.

Chemical CAS Registry Molecular
MW ( g/mol ) State
Name No. Formula

2-Methylthio-2-
imidazoline 40241-78-9 197.10 White Solid
Hydrobromide

2-Methylthio-2-

imidazoline 5464-11-9 244.10 Crystalline Solid
Hydroiodide
2-Methylthio-2- )
o ) Oil/Low Melt
imidazoline (Free  20112-79-2 116.18 )

Solid
Base)

Functional Variants (Ethyl Variants)

The ethylthio- analogs are frequently generated in situ during drug synthesis campaigns to
modulate solubility or reaction kinetics.
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Chemical CAS Registry Molecular
MW ( g/mol ) Notes
Name No. Formula
2-Ethylthio-2-
imidazoline (Free  7320-60-7 130.21 Viscous Oil
Base)
2-Ethylthio-2-
imidazoline Not Assigned 211.12 Generated in situ

Hydrobromide

2-Ethylthio-2-
imidazoline Not Assigned 258.12 Generated in situ
Hydroiodide

Technical Note: The absence of a specific CAS for the ethyl-hydrobromide salt indicates it is
rarely isolated as a discrete commercial product. In practice, researchers synthesize it by

refluxing ethylene thiourea with ethyl bromide and using the crude reaction mixture directly.

Synthesis & Manufacturing Pathways

The synthesis of 2-alkylthio-2-imidazolines is a classic S-alkylation of Ethylene Thiourea (ETU).
This process transforms the nucleophilic thione into an electrophilic thioether, activating the C-2
position for subsequent amine displacement.

Experimental Protocol: Synthesis of 2-Ethylthio-2-
imidazoline Hydrobromide (In Situ)

Objective: Generation of the activated imidazoline core for nucleophilic coupling.
Reagents:

o Ethylene Thiourea (Imidazolidine-2-thione) [CAS: 96-45-7]
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o Ethyl Bromide (Bromoethane) [CAS: 74-96-4]
e Solvent: Ethanol (Absolute)[1]
Step-by-Step Methodology:

o Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of
Ethylene Thiourea in absolute ethanol (5 mL per gram of ETU).

o Alkylation: Add 1.1 equivalents of Ethyl Bromide dropwise at room temperature.

o Mechanistic Insight: The sulfur atom acts as the nucleophile, attacking the ethyl bromide
via an

mechanism. The cyclic amine nitrogens facilitate this by resonance stabilization of the
intermediate cation.

o Reflux: Heat the mixture to mild reflux (

) for 2—4 hours.

o Monitoring: Reaction progress can be monitored by TLC (Mobile phase: 10% MeOH in
DCM). The disappearance of the thione spot indicates completion.

o Workup (Option A - Isolation): Concentrate the solvent in vacuo. The hydrobromide salt will
crystallize or form a thick oil. Triturate with diethyl ether to induce solidification.

o Workup (Option B - Direct Use): The ethanolic solution containing the 2-ethylthio-2-
imidazoline hydrobromide is used directly for the next step (addition of the amine
nucleophile).

Synthesis Workflow Diagram

Ethylene Thiourea .
(CAS 96-45-7) Nucleophilic Attack (S-atom)

| e =
\H Transition State | Reflux/ Br- | 2-Ethylthio-2-imidazoline HBr
///-V: (S-Alkylation) | (Activated Electrophile)
Ethyl Bromide }——/™ ™ ‘7T TTTTmoomooof

(CAS 74-96-4)
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Figure 1: S-Alkylation pathway converting Ethylene Thiourea to the activated 2-Ethylthio-2-
imidazoline salt.

Applications in Drug Development

The primary utility of 2-alkylthio-2-imidazolines is their role as precursors to 2-substituted
imidazolines. The alkylthio group is an excellent leaving group (as a thiol/mercaptan) when
treated with primary or secondary amines.

Mechanism of Action: Nucleophilic Displacement

The reaction proceeds via an addition-elimination mechanism:
o Addition: The amine nucleophile attacks the C-2 carbon of the imidazoline ring.

o Elimination: The tetrahedral intermediate collapses, expelling ethyl mercaptan (ethanethiol)
and regenerating the C=N double bond.

Key Pharmaceutical Targets

This pathway is the industrial standard for synthesizing vasoconstrictors:
e Naphazoline: 1-Naphthylmethylamine + 2-Methylthio-2-imidazoline.
o Xylometazoline: (4-tert-butyl-2,6-dimethylphenyl)methylamine + 2-Methylthio-2-imidazoline.

o Oxymetazoline: (3-(4,5-dihydro-1H-imidazol-2-ylmethyl)-2,4-dimethyl-6-tert-butylphenol).

Drug Synthesis Workflow Diagram
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Figure 2: General workflow for synthesizing imidazoline-based APIs using thio-ether

intermediates.

Physicochemical Properties & Characterization

For researchers characterizing these salts, the following data points are critical for validation.

2-Methylthio-2-imidazoline

2-Ethylthio-2-imidazoline

Property HI (Base)

Melting Point 144-146 °C (Lit.)[2] N/A (Liquid/Oil)

Solubility Water, Methanol, Ethanol Ethanol, DCM, Chloroform
Appearance White to Off-White Crystals Viscous Yellowish Oil
Storage Hygroscopic; Store under inert Air sensitive; Store cold

gas

Spectral Data (Expected)
« NMR (DMSO-

):
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o Ring Protons: A strong singlet at

ppm (4H) corresponding to the
of the imidazoline ring.
o Ethyl Group (Ethylthio): A triplet at

ppm (
) and a quartet at
ppm (
).

e IR Spectroscopy:

o Strong absorption at

characteristic of the

bond in the imidazoline ring.

Safety & Handling (MSDS Highlights)

e Hazards: These salts are irritants. The primary hazard during use is the evolution of alkyl
mercaptans (methyl or ethyl mercaptan) during the displacement reaction.

o Ethyl Mercaptan: Extremely foul odor (detectable at ppb levels), highly flammable, and
toxic.

e Controls: All reactions involving the displacement of the thio-group must be performed in a
high-efficiency fume hood.

o Neutralization: Mercaptan byproducts can be quenched with bleach (sodium hypochlorite)
solution to oxidize them to odorless sulfonates before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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